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Compound of Interest

Compound Name: NPD7155

Cat. No.: B1680001 Get Quote

Comparative Potency Analysis of NPD7155
An objective comparison of NPD7155's performance with alternative molecules is not possible

at this time due to the absence of publicly available experimental data.

Extensive searches for "NPD7155" and its associated chemical identifiers, including its

PubChem Compound ID (CID 95407155) and IUPAC name (1-[(2R)-1-(3-amino-4-

methoxyphenyl)-1-oxobutan-2-yl]piperidine-4-carboxylic acid), have not yielded any published

research, patents, or other documentation detailing its biological activity, mechanism of action,

or potency.

The information available is limited to the compound's chemical structure and basic

physicochemical properties. Without access to preclinical or clinical data, a meaningful

comparison to other molecules cannot be conducted.

For a comprehensive evaluation, the following information would be required:

Biological Target: Identification of the specific enzyme, receptor, or pathway that NPD7155
interacts with.

In Vitro Potency: Quantitative measures such as IC50 (half-maximal inhibitory concentration)

or EC50 (half-maximal effective concentration) values against its target.
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Cellular Activity: Data from cell-based assays demonstrating the compound's effect on

cellular processes.

In Vivo Efficacy: Results from animal models or human studies showcasing its therapeutic

effect.

Mechanism of Action: A detailed understanding of how NPD7155 exerts its biological effects

at a molecular level.

Researchers and drug development professionals interested in the comparative potency of

NPD7155 are encouraged to monitor scientific literature and patent databases for future

disclosures of this information. Until such data becomes available, any assessment of its

performance relative to other molecules would be purely speculative.

To cite this document: BenchChem. [how does NPD7155's potency compare to other
molecules]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680001#how-does-npd7155-s-potency-compare-to-
other-molecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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